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This technical guide provides a comprehensive overview of 1,2-Dihydro Prednicarbate, a
known impurity and related compound of the topical corticosteroid, Prednicarbate. Designed for
researchers, scientists, and drug development professionals, this document delves into the
core chemical and physical properties, analytical considerations, and the contextual
significance of this compound within pharmaceutical frameworks.

Introduction: The Context of a Corticosteroid-
Related Compound

Prednicarbate is a non-halogenated, double-ester derivative of prednisolone developed for the
treatment of inflammatory skin conditions such as atopic dermatitis.[1] It offers a favorable
benefit-risk profile, balancing anti-inflammatory efficacy with a reduced potential for skin
atrophy compared to some halogenated corticosteroids.[1][2] In the synthesis and formulation
of active pharmaceutical ingredients (APIs) like Prednicarbate, the identification and control of
impurities are paramount to ensure safety and efficacy. 1,2-Dihydro Prednicarbate is
recognized as one such related compound. Understanding its fundamental properties is a
critical aspect of quality control in the pharmaceutical industry.
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Core Molecular and Physical Properties

The fundamental identity of 1,2-Dihydro Prednicarbate is established by its molecular formula
and weight. These core characteristics are foundational for all analytical and characterization

efforts.
Property Value Source
Molecular Formula C27H3808 [3114]
Molecular Weight 490.6 g/mol [3]
Accurate Mass 490.2567 Da [4]
CAS Number 671225-26-6 [3]

1,2-Dihydroprednicarbate,
Synonyms , . [31[5]
Prednicarbate EP Impurity F

The molecular formula of 1,2-Dihydro Prednicarbate (C27H3808) differs from that of the
parent drug, Prednicarbate (C27H3608), by two hydrogen atoms.[2][3][6][7][8][9][10] This
indicates the saturation of one of the double bonds in the steroid's A-ring, a common
transformation for corticosteroid molecules.

Synthesis and Formation

While specific synthesis pathways for the intentional production of 1,2-Dihydro Prednicarbate
are not extensively detailed in public literature, its presence as an impurity suggests it is likely
formed during the synthesis of Prednicarbate or as a degradation product. The synthesis of
Prednicarbate itself involves the esterification of prednisolone.[11]

The conversion from Prednicarbate to 1,2-Dihydro Prednicarbate involves the reduction of the
double bond at the 1,2-position of the prednisolone backbone. This can occur under certain
reducing conditions present during multi-step synthesis or through degradation pathways
influenced by formulation excipients or storage conditions.

Logical Flow of Synthesis and Impurity Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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